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Compound of Interest

Compound Name: Stearyl palmitoleate

CAS No.: 108321-24-0

Cat. No.: B15549152

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Stearyl palmitoleate is a wax ester, a class of lipids with wide applications in

cosmetics, pharmaceuticals, and as specialty lubricants due to their unique physicochemical

properties like lubricity, emollience, and thermal stability. The enzymatic synthesis of such

esters using lipases presents a green and highly specific alternative to traditional chemical

methods. Lipase-catalyzed esterification occurs under mild reaction conditions, minimizing by-

product formation and energy consumption. This application note provides a detailed protocol

for the synthesis of stearyl palmitoleate from stearyl alcohol and palmitoleic acid using an

immobilized lipase, Novozym® 435 (Candida antarctica lipase B), which is known for its high

efficiency and stability in wax ester production.[1][2][3][4] The process is conducted in a

solvent-free system, further enhancing its environmental credentials and simplifying product

purification.[5][6]

Overall Experimental Workflow
The entire process from substrate preparation to final product analysis is outlined in the

workflow diagram below.
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1. Substrate Preparation
(Palmitoleic Acid & Stearyl Alcohol)

2. Enzymatic Esterification
(Add Immobilized Lipase)

3. Incubation
(Controlled Temp. & Agitation)

4. Enzyme Recovery
(Filtration)

5. Product Purification
(Wash & Dry)

6. Product Characterization
(TLC, GC-MS, FTIR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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